2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
Description
“2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol” is a compound that has been studied in the context of energetic materials . It contains a 1,2,4-triazole ring, which is a type of nitrogen-containing heterocycle .
Synthesis Analysis
The synthesis of related compounds involves the reaction of 1-amino-3-nitro-1H-1,2,4-triazole with other reagents . For example, one synthesis strategy includes the reaction of 1-amino-3-nitro-1H-1,2,4-triazole with 2,2,2-trifluoro-N-(4-nitrosofurazan-3-yl)acetamide in the presence of dibromoisocyanuric acid .Mechanism of Action
Target of Action
Similar compounds, such as 3-nitro-1h-1,2,4-triazole, are known to be used in the development of energetic materials . These compounds interact with various targets to produce a high enthalpy of formation and optimal oxygen balance .
Mode of Action
The mode of action of 2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol involves the interaction of the compound with its targets to produce a high enthalpy of formation and optimal oxygen balance . The introduction of the azoxy group into a molecule improves its oxygen balance and increases the enthalpy of formation .
Biochemical Pathways
Similar compounds are known to affect the synthesis of nitrogen-oxygen heterocyclic systems . These compounds are part of the most dynamically developing areas of the chemistry of energetic materials .
Pharmacokinetics
Similar compounds are known to be thermally stable, exhibit acceptable densities, and have an optimal oxygen balance . These properties can impact the bioavailability of the compound.
Result of Action
Similar compounds are known to be thermally stable and exhibit acceptable densities . These compounds have been estimated as potential components of solid composite propellants .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol. For instance, the thermal stability of similar compounds is known to be influenced by temperature . Furthermore, these compounds exhibit acceptable densities and optimal oxygen balance, which can be influenced by environmental conditions .
properties
IUPAC Name |
2-(3-nitro-1,2,4-triazol-1-yl)ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4O3/c9-2-1-7-3-5-4(6-7)8(10)11/h3,9H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRPSEMIBVBQGIF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=NN1CCO)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[5,4-c]azepin-3-one hydrochloride](/img/structure/B2925212.png)
![4-(dipropylsulfamoyl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2925214.png)
![Tert-butyl N-methyl-N-[1-phenyl-2-(prop-2-enoylamino)ethyl]carbamate](/img/structure/B2925217.png)
![N-(1,1-dioxidotetrahydrothiophen-3-yl)-7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide](/img/structure/B2925220.png)
![N-(2-(2,4-dimethylphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide](/img/structure/B2925221.png)
![N-[5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl]-1-oxo-3,4-dihydroisochromene-3-carboxamide](/img/structure/B2925223.png)
![N-butyl-4-((1-(2-chlorobenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)cyclohexanecarboxamide](/img/structure/B2925227.png)
![N-(2,3-dimethylphenyl)-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}propanamide](/img/structure/B2925228.png)